Cas no 93045-03-5 (Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)-)

93045-03-5 structure
Product name:Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)-
Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)- Chemical and Physical Properties
Names and Identifiers
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- Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)-
- 2-(1,3,3,5-tetramethylindol-2-ylidene)acetonitrile
- 93045-03-5
- 2-(1,3,3,5-Tetramethylindolin-2-ylidene)acetonitrile
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- Inchi: InChI=1S/C14H16N2/c1-10-5-6-12-11(9-10)14(2,3)13(7-8-15)16(12)4/h5-7,9H,1-4H3/b13-7+
- InChI Key: SDEKSCBERJHVOW-NTUHNPAUSA-N
- SMILES: CC1=CC2=C(C=C1)N(C(=CC#N)C2(C)C)C
Computed Properties
- Exact Mass: 212.131348519g/mol
- Monoisotopic Mass: 212.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27Ų
- XLogP3: 3.2
Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)- Related Literature
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
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